Cas no 2742657-35-6 (1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride)

• Product Name: 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride
• CAS No: 2742657-35-6
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 6406928
• PubChem ID: 138110127
• Update Time: 2025-10-30

1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37083606
• 2742657-35-6
• 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride
• 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride

• Inchi： 1S/C9H14N2O.ClH/c1-12-9-5-3-2-4-7(9)8(11)6-10;/h2-5,8H,6,10-11H2,1H3;1H
• InChI Key： BBWPPXISOQBALC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)(N)CN.Cl

Computed Properties

• Exact Mass: 238.0639685g/mol
• Monoisotopic Mass: 238.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų

Additional information on 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride

1-(2-Methoxyphenyl)ethane-1,2-diamine Dihydrochloride (CAS No: 2742657-35-6)

1-(2-Methoxyphenyl)ethane-1,2-diamine dihydrochloride is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, identified by the CAS number 2742657-35-6, has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material development.

The molecular structure of 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride consists of a benzene ring substituted with a methoxy group at the 2-position and an ethane diamine moiety attached to it. This configuration imparts the compound with both aromatic and amine functionalities, making it a valuable intermediate in organic synthesis. The presence of the methoxy group introduces electron-donating effects, which can influence the reactivity of the compound in various chemical reactions.

Recent studies have highlighted the potential of 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride in the development of novel materials, particularly in the field of coordination chemistry. Researchers have explored its ability to act as a ligand in metal complexes, where its diamine functionality can coordinate with metal ions to form stable complexes. These complexes have shown promise in catalytic applications, particularly in asymmetric catalysis and hydrogenation reactions.

In addition to its role in coordination chemistry, 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride has been investigated for its potential in pharmaceutical applications. The compound's structural features make it a suitable candidate for drug design, where it can serve as a scaffold for developing bioactive molecules. Recent research has focused on its ability to modulate enzyme activity and its potential as an inhibitor for certain disease-related targets.

The synthesis of 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The optimization of these reactions has been a focus of recent studies to enhance yield and purity, ensuring that the compound meets the high standards required for both academic and industrial applications.

From an environmental perspective, 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, suggesting that it can be safely integrated into sustainable chemical processes.

In conclusion, 1-(2-methoxyphenyl)ethane-1,2-diamine dihydrochloride (CAS No: 2742657-35-6) is a compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.